Cas no 465514-05-0 (3-(4-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride)

• Product Name: 3-(4-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride
• CAS No: 465514-05-0
• MF: C₁₁H₇ClFNO₂
• MW: 239.630185365677
• MDL: MFCD03407358
• CID: 841324
• PubChem ID: 2780711
• Update Time: 2025-04-19

3-(4-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride
• 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl chloride
• 3-(4-Fluorophenyl)-5-methyl-4-isoxazolecarbonyl chloride
• 3-(4-fluoro-phenyl)-5-methyl-isoxazole-4-carboxylic acid chloride
• 5-methyl-3-(4-fluoro-phenyl)-isoxazole-4-carboxylic acid chloride
• BP-10331
• SCHEMBL3068021
• DTXSID00381700
• MFCD03407358
• 465514-05-0
• QRMOQEHQPOIZGC-UHFFFAOYSA-N

• MDL： MFCD03407358
• Inchi： 1S/C11H7ClFNO2/c1-6-9(11(12)15)10(14-16-6)7-2-4-8(13)5-3-7/h2-5H,1H3
• InChI Key： QRMOQEHQPOIZGC-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C)ON=C1C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 239.01500
• Monoisotopic Mass: 239.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Melting Point: 51-52°C
• PSA: 43.10000
• LogP: 3.16810

3-(4-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes